Cas no 2098115-30-9 (3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride)

• Product Name: 3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride
• CAS No: 2098115-30-9
• MF: C₇H₁₃ClFN
• MW: 165.636224508286
• CID: 5056673
• Update Time: 2025-10-31

3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-(but-3-en-1-yl)-3-fluoroazetidine hydrochloride
• 3-but-3-enyl-3-fluoroazetidine;hydrochloride
• 3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride

• Inchi： 1S/C7H12FN.ClH/c1-2-3-4-7(8)5-9-6-7;/h2,9H,1,3-6H2;1H
• InChI Key： AZDVIGIZBLYXQE-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC=C)CNC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 108
• Topological Polar Surface Area: 12

Additional information on 3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride

Introduction to 3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride (CAS No. 2098115-30-9)

3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride, identified by the chemical abstracts service number 2098115-30-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of azetidine derivatives, featuring a unique structural motif that combines a fluoro-substituted azetidine ring with an allyl group. The presence of the fluoro atom and the allyl moiety introduces intriguing electronic and steric properties, making this molecule a promising candidate for further exploration in drug discovery and development.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for its potential application in pharmaceutical formulations. This solubility profile makes it more amenable for use in various biological assays and preclinical studies, facilitating its investigation as a lead compound or intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in azetidine derivatives due to their versatile biological activities. The fluoroazetidine scaffold has shown potential in modulating various biological pathways, including enzyme inhibition and receptor binding. The introduction of a fluoro atom at the 3-position of the azetidine ring can significantly alter the electronic properties of the molecule, leading to enhanced binding affinity and selectivity towards target proteins. This feature is particularly valuable in the design of small-molecule inhibitors for therapeutic applications.

The allyl group in 3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride adds another layer of complexity to its chemical behavior. Allyl-substituted compounds often exhibit unique reactivity patterns, which can be exploited in synthetic chemistry for further derivatization. This reactivity makes it an attractive building block for constructing more complex molecules with tailored biological activities. For instance, the allyl group can undergo cross-coupling reactions, allowing for the introduction of additional functional groups at specific positions within the molecule.

Current research in the field of medicinal chemistry has highlighted the importance of fluorinated heterocycles in drug design. Fluorine atoms are known to influence metabolic stability, pharmacokinetic properties, and binding affinity. The incorporation of a fluoro atom into an azetidine ring can enhance the metabolic stability of drug candidates by preventing unwanted hydrolysis or oxidation. Additionally, fluorine atoms can improve lipophilicity, which is crucial for crossing biological membranes and achieving effective drug delivery.

Several studies have demonstrated the potential of fluoroazetidine derivatives as scaffolds for developing novel therapeutics. For example, researchers have explored their utility in inhibiting enzymes involved in cancer metabolism and inflammation. The structural features of these compounds allow them to interact with specific amino acid residues in target enzymes, leading to potent inhibition of their activity. This has led to their investigation as leads for drugs targeting diseases such as cancer and inflammatory disorders.

The synthesis of 3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps typically include halogenation reactions to introduce the fluoro atom, followed by nucleophilic substitution or addition reactions to incorporate the allyl group. The final step involves salt formation with hydrochloric acid to improve solubility and stability.

In conclusion, 3-(But-3-en-1-yl)-3-fluoroazetidine hydrochloride (CAS No. 2098115-30-9) represents an exciting opportunity for researchers in pharmaceutical chemistry and medicinal biology. Its unique structural features, combined with its promising biological activities, make it a valuable compound for further investigation. As research continues to uncover new therapeutic targets and mechanisms, compounds like this are likely to play a significant role in the development of next-generation drugs.